Cas no 1691695-37-0 (2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 1691695-37-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5836164
• PubChem ID: 130488460
• Update Time: 2025-06-08

2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine
• EN300-1840844
• 1691695-37-0

• Inchi： 1S/C10H15NS/c1-6-4-5-12-8(6)7-9(11)10(7,2)3/h4-5,7,9H,11H2,1-3H3
• InChI Key： OROXBWCFJHLIPF-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine

Research Brief on 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine (CAS: 1691695-37-0): Recent Advances and Applications

The compound 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine (CAS: 1691695-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine exhibits affinity for specific serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects, as demonstrated in recent in vivo studies.

In terms of synthetic chemistry, advancements have been made in optimizing the production of 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yields and fewer byproducts, utilizing novel catalytic systems. This development is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Recent findings indicate that 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine has a favorable half-life and minimal off-target effects, making it a viable candidate for further optimization. Researchers are particularly interested in its potential as a lead compound for developing next-generation central nervous system (CNS) therapeutics.

Moreover, the compound's structural analogs have been explored to enhance its pharmacological profile. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis and evaluation of derivatives with improved receptor selectivity and reduced toxicity. These efforts underscore the compound's versatility and the broader implications for drug discovery in the CNS space.

In conclusion, 2,2-dimethyl-3-(3-methylthiophen-2-yl)cyclopropan-1-amine (CAS: 1691695-37-0) represents a promising scaffold for therapeutic development, with recent research emphasizing its synthetic accessibility, pharmacological efficacy, and potential clinical applications. Continued investigation into its mechanism of action and further structural optimization will be essential to fully realize its therapeutic potential.